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Compound of Interest

Compound Name: Behenic Anhydride

CAS No.: 55726-23-3

Cat. No.: B1332387

Get Quote

Introduction: Behenic anhydride, the anhydride derivative of behenic acid (a saturated fatty

acid with 22 carbon atoms), is a key intermediate in various industrial applications, including

the synthesis of surfactants, lubricants, and as a component in personal care products. Its long

aliphatic chains and anhydride functional group impart unique chemical properties that are of

interest to researchers in materials science and drug development. A thorough understanding

of its molecular structure is paramount for its effective utilization. This technical guide provides

an in-depth overview of the spectroscopic data of behenic anhydride, including Nuclear

Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, along with

detailed experimental protocols for these analytical techniques.

Spectroscopic Data
The following tables summarize the expected spectroscopic data for behenic anhydride based

on characteristic values for long-chain aliphatic anhydrides.

Infrared (IR) Spectroscopy
IR spectroscopy is a powerful technique for identifying the functional groups present in a

molecule. For behenic anhydride, the most prominent features are the two carbonyl (C=O)
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stretching vibrations characteristic of an anhydride.

Frequency (cm⁻¹) Intensity Assignment

~2915 Strong Asymmetric C-H stretch (CH₂)

~2850 Strong Symmetric C-H stretch (CH₂)

~1815 Strong Symmetric C=O stretch

~1750 Strong Asymmetric C=O stretch

~1470 Medium C-H bend (scissoring) (CH₂)

~1045 Medium C-O stretch

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a

molecule.

¹H NMR Spectroscopy

The ¹H NMR spectrum of behenic anhydride is expected to be relatively simple, dominated by

the signals from the long methylene chains.

Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~2.45 Triplet 4H

α-CH₂ (protons

adjacent to the

carbonyl group)

~1.65 Quintet 4H β-CH₂

~1.25 Multiplet 72H
-(CH₂)₁₈- (methylene

chain)

~0.88 Triplet 6H
-CH₃ (terminal methyl

group)
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¹³C NMR Spectroscopy

The ¹³C NMR spectrum provides information on the different carbon environments within the

molecule.

Chemical Shift (δ, ppm) Assignment

~170 C=O (carbonyl carbon)

~34 α-CH₂

~29.7 -(CH₂)₁₈- (bulk methylene chain)

~29.4 Methylene carbons near the ends of the chain

~24.8 β-CH₂

~22.7
Methylene carbon adjacent to the terminal

methyl group

~14.1 -CH₃ (terminal methyl carbon)

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, aiding in its structural elucidation. For behenic anhydride, electron impact (EI)

ionization is expected to produce a molecular ion peak followed by characteristic fragmentation

patterns.

m/z Proposed Fragment

662.6 [M]⁺ (Molecular Ion)

339.3 [CH₃(CH₂)₂₀CO]⁺ (Acylium ion from α-cleavage)

323.3 [M - CH₃(CH₂)₂₀COOH]⁺

295.3 [CH₃(CH₂)₁₈CO]⁺

Experimental Protocols
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Detailed methodologies for obtaining the spectroscopic data are crucial for reproducibility and

accurate interpretation.

Infrared (IR) Spectroscopy Protocol (Attenuated Total
Reflectance - Fourier Transform Infrared Spectroscopy)

Sample Preparation: A small amount of solid behenic anhydride is placed directly onto the

diamond crystal of the ATR accessory.

Data Acquisition: The spectrum is acquired using an FTIR spectrometer. Typical parameters

include a spectral range of 4000-400 cm⁻¹, a resolution of 4 cm⁻¹, and an accumulation of

32 scans to ensure a good signal-to-noise ratio. A background spectrum of the clean ATR

crystal is recorded prior to sample analysis and subtracted from the sample spectrum.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Protocol

Sample Preparation: Approximately 10-20 mg of behenic anhydride is dissolved in 0.6-0.7

mL of a deuterated solvent, such as chloroform-d (CDCl₃), in a standard 5 mm NMR tube.[1]

[2][3][4] Tetramethylsilane (TMS) is typically used as an internal standard for chemical shift

referencing (0 ppm). The sample is thoroughly mixed to ensure homogeneity.

¹H NMR Data Acquisition: The ¹H NMR spectrum is recorded on a spectrometer operating at

a frequency of 400 MHz or higher. Typical parameters include a 30° pulse width, a relaxation

delay of 1-2 seconds, and 16-32 scans.

¹³C NMR Data Acquisition: The ¹³C NMR spectrum is acquired on the same instrument,

typically at a frequency of 100 MHz or higher. Proton decoupling is used to simplify the

spectrum. A larger number of scans (e.g., 1024 or more) and a longer relaxation delay (e.g.,

2-5 seconds) are generally required due to the lower natural abundance and longer

relaxation times of the ¹³C nucleus.

Mass Spectrometry (MS) Protocol (Electron Impact
Ionization)
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Sample Introduction: A dilute solution of behenic anhydride in a volatile organic solvent

(e.g., dichloromethane or hexane) is injected into a gas chromatograph (GC) coupled to a

mass spectrometer (MS). The GC separates the analyte from any impurities.

Ionization: As the behenic anhydride elutes from the GC column, it enters the ion source of

the mass spectrometer, where it is bombarded with a high-energy electron beam (typically

70 eV). This causes the molecule to ionize and fragment.

Mass Analysis: The resulting positively charged ions are accelerated and separated based

on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., a quadrupole).

Detection: The detector records the abundance of each ion, generating a mass spectrum.

Visualization of Spectroscopic Analysis Workflow
The following diagram illustrates the general workflow for the spectroscopic analysis of a

chemical compound like behenic anhydride.
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Caption: Workflow for the spectroscopic analysis of behenic anhydride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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